Cas no 899966-51-9 (4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide)

4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide is a heterocyclic compound featuring a fused pyrazolo[3,4-d]pyrimidine core linked to a chromene-2-carboxamide moiety. This structure imparts potential biological activity, particularly in medicinal chemistry applications, due to its resemblance to known pharmacophores. The presence of multiple hydrogen-bond acceptors and donors enhances its binding affinity to biological targets, while the rigid aromatic framework contributes to stability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound’s well-defined molecular architecture supports precise structure-activity relationship studies, aiding in the development of novel therapeutic agents.
4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide structure
899966-51-9 structure
Product Name:4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide
CAS No:899966-51-9
MF:C21H13N5O4
MW:399.359023809433
CID:5490800
Update Time:2025-06-29

4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)chromene-2-carboxamide
    • 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide
    • Inchi: 1S/C21H13N5O4/c27-16-10-18(30-17-9-5-4-8-14(16)17)20(28)24-25-12-22-19-15(21(25)29)11-23-26(19)13-6-2-1-3-7-13/h1-12H,(H,24,28)
    • InChI Key: YPOBNMYFGPGGHV-UHFFFAOYSA-N
    • SMILES: C1(C(NN2C=NC3N(C4=CC=CC=C4)N=CC=3C2=O)=O)OC2=C(C=CC=C2)C(=O)C=1

4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide Pricemore >>

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4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide Related Literature

Additional information on 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4H-chromene-2-carboxamide

Comprehensive Analysis of 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide (CAS No. 899966-51-9)

The compound 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide, identified by its CAS No. 899966-51-9, represents a significant advancement in the field of medicinal chemistry. This molecule combines a pyrazolo[3,4-d]pyrimidine core with a chromene-2-carboxamide moiety, making it a subject of intense research due to its potential therapeutic applications. Researchers are particularly interested in its structural uniqueness, which may contribute to its bioactivity in targeting specific enzymes or receptors.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide. These compounds are often explored for their role in drug discovery, especially in areas such as kinase inhibition and anti-inflammatory therapies. The integration of a phenyl group and a pyrimidine ring in this molecule suggests potential interactions with biological targets, which could be leveraged for developing novel treatments.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide?" Preliminary studies indicate that this molecule may exhibit anti-proliferative properties, making it a candidate for oncology research. Additionally, its chromene derivative structure aligns with compounds known for their antioxidant and neuroprotective effects, which are highly relevant in aging-related research.

The synthesis of 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these steps to improve yield and purity, which are critical for pharmacological studies. The compound's CAS No. 899966-51-9 serves as a unique identifier in chemical databases, facilitating easier access to its physicochemical properties and safety data.

Another hot topic in the context of this compound is its potential role in personalized medicine. With the rise of AI-driven drug discovery, molecules like 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide are being screened virtually to predict their binding affinities and metabolic stability. This approach accelerates the identification of promising candidates for further experimental validation.

From a structural perspective, the pyrazolo[3,4-d]pyrimidine scaffold is known for its versatility in medicinal chemistry. When combined with the chromene-2-carboxamide group, it creates a hybrid structure that may offer synergistic effects. This has led to increased searches for terms like "pyrazolo-pyrimidine derivatives in drug design" and "chromene-based bioactive molecules." Such queries reflect the growing demand for innovative compounds in pharmaceutical R&D.

In conclusion, 4-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4H-chromene-2-carboxamide (CAS No. 899966-51-9) stands out as a promising candidate for further investigation. Its unique chemical architecture and potential biological activities make it a valuable subject for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its properties, this compound may soon find applications in addressing unmet medical needs.

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